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Compound of Interest

Compound Name: (Rac)-BAY-985

Cat. No.: B10819312 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

(Rac)-BAY-985 is a potent and selective dual inhibitor of TANK-binding kinase 1 (TBK1) and

IκB kinase ε (IKKε), key enzymes in cellular inflammatory and immune response pathways.

Accurate and consistent preparation of (Rac)-BAY-985 stock solutions is critical for reliable

experimental outcomes in preclinical research. This document provides a detailed protocol for

the preparation, storage, and handling of (Rac)-BAY-985 stock solutions to ensure

reproducibility in both in vitro and in vivo studies.

Chemical Properties and Solubility
A comprehensive summary of the key chemical and physical properties of (Rac)-BAY-985 is

presented in Table 1. This information is essential for accurate stock solution preparation and

experimental design.
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Property Value Source

Molecular Weight 553.58 g/mol [1]

Chemical Formula C₂₇H₃₀F₃N₉O [1]

CAS Number 2101925-20-4 [1]

Appearance White to beige powder

Solubility
DMSO: ≥ 100 mg/mL (180.64

mM)

Water: Insoluble

Ethanol: Insoluble

Experimental Protocols
Preparation of a 10 mM (Rac)-BAY-985 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (Rac)-BAY-985 in dimethyl

sulfoxide (DMSO). DMSO is the recommended solvent due to the compound's high solubility.

Materials:

(Rac)-BAY-985 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Procedure:

Equilibrate (Rac)-BAY-985: Allow the vial of (Rac)-BAY-985 powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.
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Weigh the Compound: Accurately weigh out a precise amount of (Rac)-BAY-985 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.54 mg of the compound.

Calculation:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 0.001 L x 553.58 g/mol = 5.5358 mg

Dissolve in DMSO: Add the weighed (Rac)-BAY-985 powder to a sterile microcentrifuge

tube. Using a calibrated micropipette, add the calculated volume of anhydrous DMSO. For

5.54 mg of the compound, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution for 1-2 minutes to ensure the compound is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g.,

10-50 µL) in sterile, light-protected microcentrifuge tubes. This minimizes freeze-thaw cycles

and protects the compound from degradation.

Storage: Store the aliquots at -80°C for long-term storage (up to one year). For short-term

storage, aliquots can be kept at -20°C for up to one month.

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for typical in vitro cell culture experiments.

Materials:

10 mM (Rac)-BAY-985 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or multi-well plates
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Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM (Rac)-BAY-985 stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations. It is recommended to perform an intermediate dilution step

to ensure accuracy.

Example for a 10 µM final concentration:

1. Prepare a 1:100 intermediate dilution by adding 2 µL of the 10 mM stock solution to 198

µL of cell culture medium. This results in a 100 µM intermediate solution.

2. Add the appropriate volume of the 100 µM intermediate solution to your cell culture

wells to achieve the final desired concentration of 10 µM. For instance, add 10 µL of the

100 µM solution to a well containing 90 µL of cells in medium.

DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5%. Prepare a vehicle control with the

same final concentration of DMSO to account for any solvent effects.

Immediate Use: Use the prepared working solutions immediately. Do not store diluted

aqueous solutions.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the TBK1/IKKε signaling pathway targeted by (Rac)-BAY-985
and the experimental workflow for preparing stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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